Cas no 899746-07-7 (2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide)
2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, 2-methyl-N-[4-[6-(4-morpholinyl)-3-pyridazinyl]phenyl]-3-nitro-
- 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide
-
- Inchi: 1S/C22H21N5O4/c1-15-18(3-2-4-20(15)27(29)30)22(28)23-17-7-5-16(6-8-17)19-9-10-21(25-24-19)26-11-13-31-14-12-26/h2-10H,11-14H2,1H3,(H,23,28)
- InChI Key: BLTMEBYKBYWIEK-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C2=NN=C(N3CCOCC3)C=C2)C=C1)(=O)C1=CC=CC([N+]([O-])=O)=C1C
2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2724-0699-2μmol |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 2μmol |
$57.0 | 2023-09-05 | ||
| Life Chemicals | F2724-0699-5μmol |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 5μmol |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F2724-0699-10μmol |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 10μmol |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F2724-0699-20μmol |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 20μmol |
$79.0 | 2023-09-05 | ||
| Life Chemicals | F2724-0699-1mg |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 1mg |
$54.0 | 2023-09-05 | ||
| Life Chemicals | F2724-0699-2mg |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 2mg |
$59.0 | 2023-09-05 | ||
| Life Chemicals | F2724-0699-3mg |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 3mg |
$63.0 | 2023-09-05 | ||
| Life Chemicals | F2724-0699-4mg |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 4mg |
$66.0 | 2023-09-05 | ||
| Life Chemicals | F2724-0699-5mg |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 5mg |
$69.0 | 2023-09-05 | ||
| Life Chemicals | F2724-0699-10mg |
2-methyl-N-{4-[6-(morpholin-4-yl)pyridazin-3-yl]phenyl}-3-nitrobenzamide |
899746-07-7 | 10mg |
$79.0 | 2023-09-05 |
2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide
Introduction to 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide (CAS No. 899746-07-7)
2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide (CAS No. 899746-07-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the benzamide class and features a unique structural arrangement that includes a morpholine and pyridazine moiety. The compound's structure and properties make it a promising candidate for various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders.
The molecular formula of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide is C21H21N5O3, and its molecular weight is approximately 387.41 g/mol. The compound's structure includes a nitro group, which is known for its strong electron-withdrawing properties, and a morpholine ring, which contributes to its overall polarity and solubility characteristics. These features are crucial for its biological activity and pharmacokinetic properties.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide has also demonstrated neuroprotective properties. Research indicates that it can reduce oxidative stress and protect neurons from damage caused by neurotoxins. This makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic profile of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide has been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Additionally, the compound exhibits low toxicity and good safety margins, which are essential considerations for drug development.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide in human subjects. Early results from phase I trials have been promising, with the compound demonstrating good tolerability and preliminary evidence of therapeutic benefit in patients with inflammatory conditions. Further studies are needed to confirm these findings and to explore its potential in other therapeutic areas.
The synthesis of 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide involves several steps, including the formation of the morpholine ring, the introduction of the nitro group, and the final coupling reaction to form the benzamide structure. The synthetic route has been optimized to improve yield and purity, making it feasible for large-scale production.
In conclusion, 2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide (CAS No. 899746-07-7) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with its anti-inflammatory and neuroprotective properties, make it an attractive candidate for further research and development in the pharmaceutical industry. As more clinical data becomes available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.
899746-07-7 (2-methyl-N-{4-6-(morpholin-4-yl)pyridazin-3-ylphenyl}-3-nitrobenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)